Cas no 50627-15-1 (pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci))

• Product Name: pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci)
• CAS No: 50627-15-1
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 934026
• PubChem ID: 45099724
• Update Time: 2025-04-19

pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci) Chemical and Physical Properties

Names and Identifiers

• pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci)
• 1,5,6-TRIMETHYL-1H-IMIDAZO[4,5-B]PYRAZINE 4-OXIDE
• 4-hydroxy-3-imino-6-propan-2-ylpyrazine-2-carbonitrile
• DTXSID60668084
• 50627-15-1
• 4-Hydroxy-3-imino-6-(propan-2-yl)-3,4-dihydropyrazine-2-carbonitrile
• Pyrazinecarbonitrile,3-amino-6-(1-methylethyl)-,4-oxide(9ci)

• Inchi： 1S/C8H10N4O/c1-5(2)7-4-12(13)8(10)6(3-9)11-7/h4-5,10,13H,1-2H3
• InChI Key： SLXVUCVSRZPJGQ-UHFFFAOYSA-N
• SMILES： ON1C(C(C#N)=NC(=C1)C(C)C)=N

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.5Ų